Cas no 344790-86-9 (1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM)

• Product Name: 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM
• CAS No: 344790-86-9
• MF: C₁₂H₁₆F₆N₂O₄S₂
• MW: 430.386861801147
• MDL: MFCD03788916
• CID: 302575
• PubChem ID: 57647185
• Update Time: 2025-07-10

1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM Chemical and Physical Properties

Names and Identifiers

• bis(trifluoromethylsulfonyl)azanide,1-butyl-3-methylpyridin-1-ium
• 1-butyl-3-methylpyridinium bis-trifluormethanesulfonimide
• BMPIm
• 344790-86-9
• 1-Butyl-3-methyl-1-pyridinium Bis[(trifluoromethyl)sulfonyl]amide
• 1-butyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide
• MFCD03788916
• E76730
• 1-butyl-3-methylpyridinium bis(trifluoromethylsulfonyl)amide
• DTXSID30583396
• 1-Butyl-3-methylpyridin-1-ium bis(trifluoromethanesulfonyl)azanide
• 1-Butyl-3-methylpyridinium bis(trifluormethylsulfonyl)imide, >=97.0% (H-NMR)
• SY075074
• BS-51149
• CS-0451402
• N-Butyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide
• 1-Butyl-3-methylpyridin-1-ium bis((trifluoromethyl)sulfonyl)amide
• AKOS015912619
• 1-Butyl-3-methylpyridinium bis(trifluoromethanesulfonyl)imide
• NOFBAVDIGCEKOQ-UHFFFAOYSA-N
• 1-Butyl-3-methylpyridinium bis(trifluormethylsulfonyl)imide
• bis(trifluoromethylsulfonyl)azanide;1-butyl-3-methylpyridin-1-ium
• 1-Butyl-3-methylpyridinium bis(trifluormethylsulphonyl)imide
• 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM,MBPy-FSI
• N-Butyl-3-methylpyridinium bis(trifluoromethylsulfonyl)imide [BMPIm]
• N-butyl-3-metylpyridinium bis((trifluoromethyl)sulfonyl)imide
• 1-Butyl-3-methylpyridinium bis(trifluorm
• 1-BUTYL-3-METHYLPYRIDIN-1-IUM; BISTRIFLYLIMIDE ANION
• 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM

• MDL： MFCD03788916
• Inchi： 1S/C10H16N.C2F6NO4S2/c1-3-4-7-11-8-5-6-10(2)9-11;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-6,8-9H,3-4,7H2,1-2H3;/q+1;-1
• InChI Key： NOFBAVDIGCEKOQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C=CC=C(C)C=1)CCCC

Computed Properties

• Exact Mass: 430.04600
• Monoisotopic Mass: 430.04556832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1,4 g/cm3
• PSA: 88.92000
• LogP: 5.30350
• Solubility: Not available

1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM

Comprehensive Overview of 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM) (CAS No. 344790-86-9)

1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM), with the CAS number 344790-86-9, is a specialized ionic liquid that has garnered significant attention in advanced chemical research and industrial applications. This compound belongs to the class of pyridinium-based ionic liquids, which are renowned for their unique physicochemical properties, including low volatility, high thermal stability, and tunable solubility. The growing demand for green solvents and sustainable chemistry solutions has propelled the interest in this compound, particularly in fields like electrochemical devices, catalysis, and material science.

One of the standout features of 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM) is its exceptional electrochemical stability, making it a preferred choice for applications in energy storage systems such as batteries and supercapacitors. Researchers are increasingly exploring its potential in next-generation lithium-ion batteries, where its high ionic conductivity and wide electrochemical window can significantly enhance performance. Additionally, its role as a catalyst or reaction medium in organic synthesis aligns with the global shift toward eco-friendly chemical processes, reducing the reliance on traditional volatile organic compounds (VOCs).

The compound's bis(trifluoromethanesulfonyl)imide anion contributes to its remarkable hydrophobicity and chemical inertness, which are critical for applications in corrosion inhibition and surface coatings. Industries are leveraging these properties to develop innovative materials that resist degradation under harsh environmental conditions. Furthermore, the low melting point and high thermal stability of 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM) make it suitable for high-temperature processes, such as lubricants and heat transfer fluids.

From a sustainability perspective, the compound's non-flammability and recyclability address key concerns in industrial safety and circular economy initiatives. Its compatibility with biomass processing and CO2 capture technologies further underscores its relevance in combating climate change. As industries strive to meet net-zero emissions targets, 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM) is emerging as a versatile tool in green chemistry innovations.

In the realm of academic research, this ionic liquid is frequently studied for its structure-property relationships, enabling scientists to design tailored solutions for specific applications. Advanced computational modeling and machine learning are being employed to predict its behavior in complex systems, accelerating the discovery of novel uses. The compound's multifunctionality also makes it a candidate for pharmaceutical formulations and drug delivery systems, where its biocompatibility and stability are highly valued.

To summarize, 1-BUTYL-3-METHYLPYRIDINIUM BIS(TRIFLUORM) (CAS No. 344790-86-9) represents a cutting-edge material with broad applicability across energy, materials science, and environmental technology. Its alignment with sustainable development goals and technological advancements ensures its continued prominence in both research and industry. As innovation progresses, this compound is poised to play a pivotal role in shaping the future of smart materials and clean energy solutions.